Cas no 61546-92-7 (5(2H)-Azecinone, octahydro-1-methyl-)

• Product Name: 5(2H)-Azecinone, octahydro-1-methyl-
• CAS No: 61546-92-7
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 475367
• PubChem ID: 12342737
• Update Time: 2025-04-19

5(2H)-Azecinone, octahydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 5(2H)-Azecinone, octahydro-1-methyl-
• 1-methylazecan-5-one
• 61546-92-7
• DTXSID50492259

• Inchi： 1S/C10H19NO/c1-11-8-4-2-3-6-10(12)7-5-9-11/h2-9H2,1H3
• InChI Key： FJQRYFLLHBBCAK-UHFFFAOYSA-N
• SMILES： O=C1CCCN(C)CCCCC1

Computed Properties

• Exact Mass: 169.14677
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31